Cas no 941585-25-7 (Tert-butyl 3-sulfanylazetidine-1-carboxylate)

Tert-butyl 3-sulfanylazetidine-1-carboxylate structure
941585-25-7 structure
Product Name:Tert-butyl 3-sulfanylazetidine-1-carboxylate
CAS No:941585-25-7
MF:C8H15NO2S
MW:189.27520108223
MDL:MFCD01861743
CID:2093764
PubChem ID:58513580
Update Time:2024-10-25

Tert-butyl 3-sulfanylazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 3-mercaptoazetidine-1-carboxylate
    • 1-Boc-3-mercapto-azetidine
    • tert-butyl 3-sulfanylazetidine-1-carboxylate
    • GUZYDTTYVXLGCV-UHFFFAOYSA-N
    • PB12958
    • 1,1-Dimethylethyl 3-mercapto-1-azetidinecarboxylate (ACI)
    • 1-Boc-3-mercaptoazetidine
    • SCHEMBL970631
    • DTXSID50729350
    • EN300-101455
    • N-Boc-3-mercaptoazetidine
    • SY029757
    • 941585-25-7
    • DB-388372
    • MFCD01861743
    • F2147-1200
    • tert-butyl3-mercaptoazetidine-1-carboxylate
    • CS-0045525
    • AS-33603
    • AKOS025146573
    • Tert-butyl 3-sulfanylazetidine-1-carboxylate
    • MDL： MFCD01861743
    • Inchi： 1S/C8H15NO2S/c1-8(2,3)11-7(10)9-4-6(12)5-9/h6,12H,4-5H2,1-3H3
    • InChI Key： GUZYDTTYVXLGCV-UHFFFAOYSA-N
    • SMILES： O=C(N1CC(S)C1)OC(C)(C)C

Computed Properties

  • Exact Mass: 189.08234989g/mol
  • Monoisotopic Mass: 189.08234989g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 30.5
  • XLogP3: 1.2

Tert-butyl 3-sulfanylazetidine-1-carboxylate Security Information

Tert-butyl 3-sulfanylazetidine-1-carboxylate Pricemore >>

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Tert-butyl 3-sulfanylazetidine-1-carboxylate Production Method

Production Method 1

183800-74-0 183800-74-0
941585-25-7 941585-25-7
Reaction Conditions
1.1 Reagents: Sodium Solvents: Methanol ;  0 °C; 4 h, 25 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 7
Reference
Preparation of heterocyclic compounds and their use for treatment of helminthic infections and diseases
, World Intellectual Property Organization, , ,

Production Method 2

141699-55-0 141699-55-0
941585-25-7 941585-25-7
Reaction Conditions
1.1 Reagents: Triphenylphosphine ,  Diethyl azodicarboxylate Solvents: Tetrahydrofuran ;  20 min, rt
1.2 Reagents: Thiobenzoic acid ;  1 h, rt
1.3 Reagents: Sodium methoxide Solvents: Methanol ;  1 h, rt
Reference
Synthesis and antibacterial activity of novel lincomycin derivatives. I. Enhancement of antibacterial activities by introduction of substituted azetidines
Kumura, Ko; Wakiyama, Yoshinari; Ueda, Kazutaka; Umemura, Eijiro; Watanabe, Takashi; et al, Journal of Antibiotics, 2016, 69(6), 440-445

Production Method 3

183800-74-0 183800-74-0
941585-25-7 941585-25-7
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Methanol ;  2 h, 50 °C; cooled
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 4 - 5
Reference
Broad-spectrum carbapenems and pharmaceutical compositions for treatment of bacterial infections
, World Intellectual Property Organization, , ,

Production Method 4

941585-25-7 941585-25-7
Reaction Conditions
Reference
N-substituted saturated heterocyclic sulfone compounds with cb2 receptor agonistic activity
, United States, , ,

Production Method 5

183800-74-0 183800-74-0
941585-25-7 941585-25-7
Reaction Conditions
1.1 Reagents: Lithium hydroxide Solvents: Methanol ,  Tetrahydrofuran ,  Water ;  2 h, 70 °C
Reference
Preparation of to sulfoximine ureas and sulfoximine thioureas comprising a cyclic group substituted at the α-position useful inhibiting NLRP3
, World Intellectual Property Organization, , ,

Production Method 6

183800-74-0 183800-74-0
941585-25-7 941585-25-7
Reaction Conditions
1.1 Reagents: Lithium hydroxide, monohydrate Solvents: Methanol ,  Tetrahydrofuran ,  Water ;  2 h, 70 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 7
Reference
Chromium/Photoredox Dual Catalyzed Synthesis of α-Benzylic Alcohols, Isochromanones, 1,2-Oxy Alcohols and 1,2-Thio Alcohols
Dutta, Subhabrata ; Erchinger, Johannes E.; Schafers, Felix; Das, Ankita; Daniliuc, Constantin G. ; et al, Angewandte Chemie, 2022, 61(49),

Production Method 7

183800-74-0 183800-74-0
941585-25-7 941585-25-7
Reaction Conditions
1.1 Reagents: Lithium hydroxide Solvents: Methanol ,  Tetrahydrofuran ,  Water ;  2 h, 70 °C
Reference
Pyrazolylsulfonylureas and related compounds as NLRP3 inhibitors and their preparation
, World Intellectual Property Organization, , ,

Production Method 8

183800-74-0 183800-74-0
941585-25-7 941585-25-7
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Methanol ;  12 h, 50 °C; 50 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 2 - 3
Reference
Preparation of 2,3,4,6-tetra-substituted benzene-1,5-diamine derivatives as inhibitors of EGFR
, China, , ,

Production Method 9

183800-74-0 183800-74-0
941585-25-7 941585-25-7
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Methanol ,  Water ;  1 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 5
Reference
Tetrazolylarylsulfonamides as metallo-beta-lactamase inhibitors and their preparation
, World Intellectual Property Organization, , ,

Production Method 10

183800-74-0 183800-74-0
941585-25-7 941585-25-7
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Methanol ;  2 h, 50 °C; 50 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  < pH 4, rt
Reference
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, World Intellectual Property Organization, , ,

Production Method 11

941585-25-7 941585-25-7
Reaction Conditions
Reference
Tetrazolylarylsulfonamides as metallo-beta-lactamase inhibitors and their preparation
, World Intellectual Property Organization, , ,

Tert-butyl 3-sulfanylazetidine-1-carboxylate Raw materials

Tert-butyl 3-sulfanylazetidine-1-carboxylate Preparation Products

Tert-butyl 3-sulfanylazetidine-1-carboxylate Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:941585-25-7)Tert-butyl 3-sulfanylazetidine-1-carboxylate
Order Number:A859548
Stock Status:in Stock
Quantity:25g/100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:18
Price ($):212.0/765.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:941585-25-7)Tert-butyl 3-sulfanylazetidine-1-carboxylate
A859548
Purity:99%/99%
Quantity:25g/100g
Price ($):212.0/765.0
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